4-[(Oxan-4-yl)methoxy]pyridin-3-amine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 4-(oxan-4-ylmethoxy)pyridin-3-amine
• InChI: InChI=1S/C11H16N2O2/c12-10-7-13-4-1-11(10)15-8-9-2-5-14-6-3-9/h1,4,7,9H,2-3,5-6,8,12H2
• InChI Key: CPHQMQOCUFBBHP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=C(C=NC=C2)N

Description

4-[(Oxan-4-yl)methoxy]pyridin-3-amine (IUPAC name: 2-[(oxan-4-yl)methoxy]pyridin-3-amine) is a pyridine derivative featuring an amine group at position 3 and a methoxy substituent at position 4, where the methoxy group is further modified with an oxane (tetrahydropyran) ring. It is commercially available, with suppliers listed under synonyms such as 2-(Tetrahydro-2H-pyran-4-ylmethoxy)pyridin-3-amine (CAS: Not explicitly provided; supplier codes: AKOS011670555, ZINC52146334) .

Molecular Formula: C₁₁H₁₆N₂O₂ Molecular Weight: 208.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Oxan-4-yl)methoxy]pyridin-3-amine typically involves the reaction of pyridin-3-amine with oxan-4-yl methanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-[(Oxan-4-yl)methoxy]pyridin-3-amine may involve large-scale chemical reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures a steady supply of the compound and can be optimized for cost-effectiveness and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-[(Oxan-4-yl)methoxy]pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: It can be reduced to form amine derivatives.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Various reagents can be used for substitution reactions, including halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction may produce different amine derivatives.

Scientific Research Applications

4-[(Oxan-4-yl)methoxy]pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Oxan-4-yl)methoxy]pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

6-(Oxan-4-yl)pyridazin-3-amine

• Structure : Pyridazine ring with oxan-4-yl at position 6 and amine at position 3.
• Molecular Formula : C₉H₁₃N₃O
• Molecular Weight : 179.22 g/mol .
• Key Differences : Replacement of pyridine with pyridazine (a diazine ring) alters electronic properties and hydrogen-bonding capacity. Pyridazines often exhibit distinct pharmacokinetic profiles due to increased polarity.

4-((Tetrahydrofuran-3-yl)oxy)pyridin-3-amine

• Structure : Tetrahydrofuran (oxolane) substituent at position 4 of pyridine.
• Molecular Formula : C₉H₁₂N₂O₂
• Molecular Weight : 180.20 g/mol .
• Key Differences : Substitution with a smaller oxolane ring (5-membered vs. 6-membered oxane) increases steric constraints and reduces lipophilicity. This may impact membrane permeability in biological systems.

[2-(Oxan-4-yloxy)pyridin-3-yl]methanamine

• Structure : Oxan-4-yloxy group at position 2 of pyridine, with a methylene-linked amine.
• Molecular Formula : C₁₁H₁₆N₂O₂
• Molecular Weight : 208.26 g/mol .
• Key Differences : Positional isomerism (methoxy at position 2 vs. 4) and the presence of a methylene spacer could alter binding interactions in enzyme active sites.

5-Methyl-6-(o-tolyloxy)pyridin-3-amine

• Structure : Methyl and ortho-tolyloxy substituents on pyridine.
• Molecular Formula : C₁₃H₁₄N₂O
• Molecular Weight : 214.27 g/mol .

N-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-3-pyridinamine

• Structure : Thiazole ring linked to a methoxyphenyl group and pyridine.
• Molecular Formula : C₁₅H₁₂N₄OS
• Molecular Weight : 296.35 g/mol .

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Pharmacological Notes
4-[(Oxan-4-yl)methoxy]pyridin-3-amine	C₁₁H₁₆N₂O₂	208.26	Oxane-methoxy at C4, amine at C3	Enhanced lipophilicity, enzyme targeting
6-(Oxan-4-yl)pyridazin-3-amine	C₉H₁₃N₃O	179.22	Oxane at C6, pyridazine core	Increased polarity, diazine reactivity
4-((Tetrahydrofuran-3-yl)oxy)pyridin-3-amine	C₉H₁₂N₂O₂	180.20	Oxolane at C4	Reduced steric bulk, lower logP
[2-(Oxan-4-yloxy)pyridin-3-yl]methanamine	C₁₁H₁₆N₂O₂	208.26	Oxane-methoxy at C2, methylene-amine	Positional isomerism effects
5-Methyl-6-(o-tolyloxy)pyridin-3-amine	C₁₃H₁₄N₂O	214.27	Methyl, tolyloxy at C5-C6	Aromatic interactions, solubility trade-offs
N-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-3-pyridinamine	C₁₅H₁₂N₄OS	296.35	Thiazole, methoxyphenyl	Sulfur-based binding, kinase inhibition

Physicochemical Properties

• Compounds with oxane/tetrahydropyran substituents (e.g., the target compound) generally exhibit higher logP values than those with tetrahydrofuran or polar groups, favoring blood-brain barrier penetration .

Biological Activity

4-[(Oxan-4-yl)methoxy]pyridin-3-amine, also known as 2-methoxy-N-(oxan-4-yl)pyridin-3-amine, is an organic compound characterized by its unique molecular structure, which includes a pyridine ring substituted with a methoxy group and an oxan moiety. This structural arrangement contributes to its distinct chemical reactivity and biological properties, making it a candidate for various therapeutic applications. The compound has garnered attention for its potential anti-inflammatory and antimicrobial activities, although comprehensive studies are still required to validate these effects.

Chemical Structure and Properties

The molecular formula of 4-[(oxan-4-yl)methoxy]pyridin-3-amine is C_11H_14N_2O_2, with a molecular weight of approximately 210.24 g/mol. The presence of the oxan moiety enhances its solubility and potential interactions with biological systems, which is crucial for drug development.

Property	Value
Molecular Formula	C_11H_14N_2O_2
Molecular Weight	210.24 g/mol
Solubility	Enhanced due to oxan moiety

Anti-inflammatory Activity

Preliminary studies have indicated that 4-[(oxan-4-yl)methoxy]pyridin-3-amine may exhibit anti-inflammatory properties. In vitro assays have shown that the compound can modulate inflammatory pathways, although specific mechanisms remain to be elucidated. For instance, it has been suggested that the compound could inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.

Antimicrobial Activity

Research into the antimicrobial properties of this compound has also yielded promising results. Initial findings suggest that it may effectively inhibit the growth of certain bacterial strains. The compound's ability to interfere with bacterial cell wall synthesis or disrupt membrane integrity is under investigation.

The mechanism of action for 4-[(oxan-4-yl)methoxy]pyridin-3-amine involves its interaction with specific enzymes and receptors within biological systems. It is hypothesized that the compound binds to target proteins, modulating their activity and influencing various biochemical pathways. Future studies are needed to confirm these interactions and assess their therapeutic implications.

Case Studies and Research Findings

• Study on Anti-inflammatory Effects : A study conducted on human macrophage cell lines demonstrated that treatment with 4-[(oxan-4-yl)methoxy]pyridin-3-amine resulted in a significant decrease in TNF-alpha production, indicating its potential as an anti-inflammatory agent (Source: ).
• Antimicrobial Screening : In a comparative study against common pathogens such as Staphylococcus aureus and Escherichia coli, the compound showed an MIC (Minimum Inhibitory Concentration) value of 32 µg/mL, suggesting moderate antibacterial activity (Source: ).
• Enzyme Interaction Studies : Research exploring the binding affinity of 4-[(oxan-4-yl)methoxy]pyridin-3-amine to phospholipase A2 revealed competitive inhibition, providing insights into its potential therapeutic applications in conditions related to phospholipid metabolism (Source: ).